Cas no 821-67-0 (Di(n-propyl)diazene)

Di(n-propyl)diazene structure
Di(n-propyl)diazene structure
Product name:Di(n-propyl)diazene
CAS No:821-67-0
MF:C6H14N2
MW:114.188761234283
CID:861664
PubChem ID:136647

Di(n-propyl)diazene Chemical and Physical Properties

Names and Identifiers

    • Di(n-propyl)diazene
    • Dipropyldiazene
    • 821-67-0
    • Diazene, dipropyl
    • SCHEMBL6860150
    • 55204-42-7
    • Azopropane
    • Dipropyldiazene, trans
    • (E)-1,2-Dipropyldiazene
    • LQCYZZANGSLXDJ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C6H14N2/c1-3-5-7-8-6-4-2/h3-6H2,1-2H3
    • InChI Key: LQCYZZANGSLXDJ-UHFFFAOYSA-N
    • SMILES: CCCN=NCCC

Computed Properties

  • Exact Mass: 114.116
  • Monoisotopic Mass: 114.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 51.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 24.7Ų

Experimental Properties

  • Density: 0.8649 (rough estimate)
  • Boiling Point: 203.74°C (rough estimate)
  • Refractive Index: 1.5400 (estimate)

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